Cas no 6461-78-5 (3-(benzenesulfonyl)benzene-1-sulfonyl chloride)

• Product Name: 3-(benzenesulfonyl)benzene-1-sulfonyl chloride
• CAS No: 6461-78-5
• MF: C₁₂H₉ClO₄S₂
• MW: 316.780460119247
• MDL: MFCD25965750
• CID: 420959
• PubChem ID: 12943481
• Update Time: 2025-04-19

3-(benzenesulfonyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-(phenylsulfonyl)-
• 3-(benzenesulfonyl)benzenesulfonyl chloride
• 3-(benzenesulfonyl)benzene-1-sulfonyl chloride
• EN300-320115
• SCHEMBL8576301
• 3-(Benzenesulfonyl)benzene-1-sulfonylchloride
• 6461-78-5
• DTXSID50513559

• MDL： MFCD25965750
• Inchi： 1S/C12H9ClO4S2/c13-19(16,17)12-8-4-7-11(9-12)18(14,15)10-5-2-1-3-6-10/h1-9H
• InChI Key： UUOUFMBNRPPMLM-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(=C1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 315.96317
• Monoisotopic Mass: 315.9630788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides